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Compound of Interest

Compound Name: 5,7-Dibromo-3-methylindole

Cat. No.: B13703473

Get Quote

CAS Number: 1360951-68-3 Molecular Formula: C₉H₇Br₂N Molecular Weight: 288.97 g/mol

Physical State: Colorless to off-white solid Melting Point: 73.7–79.9 °C (Lit. [1])

Part 1: Executive Safety Summary
Hazard Identification & Toxicology
While specific toxicological data for the 5,7-dibromo derivative is limited, its safety profile is

derived from its parent scaffold, 3-methylindole (Skatole), and structure-activity relationships

(SAR) of halogenated indoles.

Pneumotoxicity Risk: The parent compound, 3-methylindole, is a known pneumotoxin in

mammals, causing pulmonary edema via cytochrome P450-mediated bioactivation

(specifically CYP2F1) [2]. The addition of bromine atoms at the 5 and 7 positions increases

lipophilicity (LogP > 4.0), potentially enhancing membrane permeability and tissue retention.

Treat as a potential respiratory toxin.

Severe Eye & Skin Irritant: Halogenated indoles are potent lachrymators and irritants. Direct

contact may cause irreversible corneal damage (Eye Dam. 1).
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Odor Threshold: Unlike the distinct fecal odor of Skatole, the dibromo derivative has reduced

volatility due to higher molecular weight, but any detected odor should be considered an

exposure limit violation.

GHS Classification (Derived)
Hazard Class Category Hazard Statement

Acute Tox. (Inhal) Cat 3 H331: Toxic if inhaled.[1]

Skin Irrit. Cat 2 H315: Causes skin irritation.[2]

Eye Dam. Cat 1
H318: Causes serious eye

damage.[2]

STOT SE Cat 3
H335: May cause respiratory

irritation.[2]

Aquatic Acute Cat 1
H400: Very toxic to aquatic life

(common for halo-indoles).

Part 2: Engineering Controls & Personal Protective
Equipment (PPE)
Containment Strategy

Primary Barrier: All handling (weighing, transfer, synthesis) must occur within a certified

Chemical Fume Hood operating at face velocity > 100 fpm.

Secondary Barrier: For quantities > 1g or when heating, use a closed system (Schlenk line)

to prevent vapor release.

Glove Box: Recommended for handling fine powders to prevent static-induced

aerosolization.

PPE Matrix
Respiratory: If fume hood work is compromised, use a full-face respirator with P100/OV

(Organic Vapor) cartridges.
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Dermal: Double-gloving is mandatory.

Inner Layer: Nitrile (4 mil).

Outer Layer: Silver Shield (Laminate) or thick Nitrile (8 mil) for prolonged handling.

Ocular: Chemical splash goggles (ANSI Z87.1). Face shield required during synthesis

workup.

Part 3: Synthesis & Purification Protocol
Objective: Safe preparation of 5,7-Dibromo-3-methylindole via Copper-Catalyzed Oxidative

Bromination. Reference Method: Adapted from Synthesis 2017; 49(21): 4731-4737 [1].

Reaction Scheme
The synthesis utilizes a mild C-H functionalization logic to install bromine atoms selectively at

the C5 and C7 positions of the 3-methylindole scaffold, avoiding the use of elemental bromine (

), which is highly corrosive.
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Dissolve
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Oxidative Bromination
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Figure 1: Copper-catalyzed oxidative bromination pathway for 5,7-dibromo-3-methylindole
synthesis.

Step-by-Step Methodology
Step 1: Reagent Preparation

In a fume hood, charge a round-bottom flask with 3-methylindole (1.0 eq).
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Add solvent mixture MeOH:H₂O (9:1 v/v). Note: The water co-solvent is critical for

solubilizing the inorganic salts.

Add KBr (3.0 eq) as the bromine source.

Add catalyst: CuBr (20 mol%) and ligand 1,10-phenanthroline (40 mol%).[3][4]

Step 2: Reaction

Heat the suspension to 50 °C open to air (or under an air balloon). The reaction relies on

aerobic oxidation to regenerate the Cu(II) species.

Maintain stirring for 30 hours. Monitor via TLC (Hexanes:EtOAc 9:1).[4] The product will be

less polar than the starting material.

Step 3: Workup (Critical Safety Step)

Caution: The reaction mixture contains residual copper salts and organic bromides.

Dilute with water and extract 3x with Dichloromethane (DCM).

Wash combined organics with brine to remove residual copper.

Dry over Na₂SO₄, filter, and concentrate in vacuo.

Step 4: Purification

Purify via flash column chromatography on silica gel.

Eluent: Hexanes:EtOAc (9:1).[4]

Product: Collect fractions yielding a colorless solid (MP: 73.7–79.9 °C).

Part 4: Storage & Stability
Indole derivatives are electron-rich and prone to oxidative degradation (indoxyl formation) upon

exposure to light and air.
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Parameter Specification Reason

Temperature -20 °C (Long-term)
Retards oxidative

polymerization.

Light Amber Glass / Foil Wrap
Prevents photo-oxidation

(pinking/browning).

Atmosphere Argon or Nitrogen
Hygroscopic; moisture

promotes hydrolysis.

Container PTFE-lined cap
Prevents leaching of

plasticizers.

Part 5: Emergency Response & Waste Management
Biological Spill / Exposure

Inhalation: Immediately move to fresh air. If breathing is labored, administer oxygen. Alert

Medical: Mention potential "3-methylindole analog exposure" (pneumotoxicity risk).

Skin Contact: Wash with PEG-400 (polyethylene glycol) if available, followed by soap and

water. PEG is superior for solubilizing lipophilic indoles.

Eye Contact: Rinse for 15 minutes. Consult an ophthalmologist immediately due to corrosive

potential.

Waste Disposal
Stream: Halogenated Organic Waste.

Neutralization: Do not mix with strong oxidizers (e.g., nitric acid) as this may liberate toxic

bromine gas (

).

Copper Waste: The aqueous layer from the workup contains Copper (Cu) and must be

disposed of as Heavy Metal Waste, not standard aqueous waste.
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Handling Workflow Diagram
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Figure 2: Safe handling workflow from storage to waste disposal.
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Toxicology, 50, 50-52. [Link] (General Reference for Skatole Toxicity)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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